Cas no 36931-81-4 (3-sulfanylpyrazine-2-carboxylic acid)

• Product Name: 3-sulfanylpyrazine-2-carboxylic acid
• CAS No: 36931-81-4
• MF: C₅H₄N₂O₂S
• MW: 156.162459373474
• MDL: MFCD16853059
• CID: 1480620
• PubChem ID: 12361227
• Update Time: 2025-04-21

3-sulfanylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 3,4-dihydro-3-thioxo-
• 3-sulfanylpyrazine-2-carboxylic acid
• Z995154596
• SCHEMBL18795680
• 3-sulfanylidene-3,4-dihydropyrazine-2-carboxylic acid
• 2-sulfanylidene-1H-pyrazine-3-carboxylic acid
• 3-Thioxo-3,4-dihydropyrazine-2-carboxylic acid
• CS-0240131
• SCHEMBL21404793
• CHEMBL3252131
• 36931-81-4
• EN300-225473
• AKOS011997262
• 3-Thioxo-3,4-dihydropyrazine-2-carboxylicacid

• MDL： MFCD16853059
• Inchi： 1S/C5H4N2O2S/c8-5(9)3-4(10)7-2-1-6-3/h1-2H,(H,7,10)(H,8,9)
• InChI Key： XHQFBKFXVAFWIU-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)O)=NC=CN1

Computed Properties

• Exact Mass: 155.99942
• Monoisotopic Mass: 155.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 61.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives